molecular formula C6H5GdO7 B8500839 Gadolinium citrate CAS No. 3088-53-7

Gadolinium citrate

Cat. No.: B8500839
CAS No.: 3088-53-7
M. Wt: 346.3 g/mol
InChI Key: CHXZBTADZOSKRR-UHFFFAOYSA-K
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Description

Gadolinium citrate is a useful research compound. Its molecular formula is C6H5GdO7 and its molecular weight is 346.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

3088-53-7

Molecular Formula

C6H5GdO7

Molecular Weight

346.3 g/mol

IUPAC Name

gadolinium(3+);2-hydroxypropane-1,2,3-tricarboxylate

InChI

InChI=1S/C6H8O7.Gd/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+3/p-3

InChI Key

CHXZBTADZOSKRR-UHFFFAOYSA-K

Canonical SMILES

C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Gd+3]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Thousands of Gadolinium ions may be incorporated onto silica nanoparticles surface via coordination with EDTA chelators presented on EDTA-SiO2 particle surface. Gadolinium Citrate solution was prepared in 10 mM Et3NHOAc (pH 7.0 with 0.15M NaCl) as mentioned: 0.6 M GdCl3 aqueous solution and 0.6 M sodium citrate solution were mixed in 1:1 volume ratio. Brief vortex of the mixture afforded 0.3 M Gadolinium Citrate solution. To a 20 mL scintillation vial equipped with a Teflon-coated stir bar was added 5 mL 10 mM Et3NHOAc (pH 7.0 with 0.15M NaCl) buffer and 1.67 mL of 0.3 M Gadolinium Citrate solution. Then 5 mL of EDTA-SiO2 (0.6% EDTA-SiO2 in deionized H2O by wt %) was added to the reaction mixture. The solution was stirred under room temperature for 18 hours. Reaction mixture stayed clear. The Gd solution was purified by dialyzing against DI H2O overnight in a SnakeSkin (10,000 MWCO) dialysis tube. Dialyzed solution was recovered and stored at room temperature on shelf. No sign of aggregation was observed (based on DLS) after at least one month.
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